Cas no 107375-91-7 (2-(pentane-1-sulfonyl)acetic acid)

• Product Name: 2-(pentane-1-sulfonyl)acetic acid
• CAS No: 107375-91-7
• MF: C₇H₁₄O₄S
• MW: 194.248661518097
• CID: 4570385
• Update Time: 2025-05-21

2-(pentane-1-sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pentane-1-sulfonyl)acetic acid

• Inchi： 1S/C7H14O4S/c1-2-3-4-5-12(10,11)6-7(8)9/h2-6H2,1H3,(H,8,9)
• InChI Key： AMINWYUNUZBGNY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(CCCCC)(=O)=O

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(pentane-1-sulfonyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(pentane-1-sulfonyl)acetic acid

2-(Pentane-1-Sulfonyl)Acetic Acid: A Comprehensive Overview

2-(Pentane-1-sulfonyl)acetic acid, also known by its CAS number 107375-91-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₇H₁₄O₃S, is characterized by its unique structure, which combines a sulfonyl group with an acetic acid moiety. The sulfonyl group, derived from pentane, imparts distinct chemical properties, making this compound versatile for various applications.

The synthesis of 2-(pentane-1-sulfonyl)acetic acid involves a multi-step process that typically begins with the sulfonation of pentane. This step is crucial as it determines the stability and reactivity of the sulfonyl group. Recent advancements in sulfonation techniques have allowed for higher yields and better control over the product's purity. The subsequent reaction with acetic acid derivatives ensures the formation of the desired compound. Researchers have explored various catalysts and reaction conditions to optimize this process, leading to more efficient and environmentally friendly synthesis methods.

One of the most notable applications of 2-(pentane-1-sulfonyl)acetic acid is in the development of advanced materials. Its ability to form stable esters and amides makes it a valuable precursor in polymer chemistry. For instance, recent studies have demonstrated its use in creating biodegradable polymers with enhanced mechanical properties. These polymers have potential applications in packaging, agriculture, and biomedical devices, where biodegradability is a critical factor.

In addition to materials science, 2-(pentane-1-sulfonyl)acetic acid has shown promise in pharmaceutical research. Its unique structure allows for the creation of bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. Recent clinical studies suggest that these derivatives could be effective in treating chronic inflammatory diseases, such as arthritis and cardiovascular disorders.

The chemical stability of 2-(pentane-1-sulfonyl)acetic acid under various conditions has also been a focal point of recent research. Studies have shown that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications. Furthermore, its resistance to hydrolysis under acidic and basic conditions enhances its utility in industrial processes where durability is essential.

From an environmental perspective, the eco-friendly synthesis and application of 2-(pentane-1-sulfonyl)acetic acid align with global sustainability goals. Researchers are actively exploring ways to minimize waste generation during its production and maximize its recyclability. These efforts are part of a broader trend toward green chemistry, which seeks to reduce environmental impact while maintaining high standards of innovation.

In conclusion, 2-(pentane-1-sulfonyl)acetic acid (CAS No. 107375-91-7) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future technological developments. As research continues to uncover new possibilities for this compound, its role in shaping innovative solutions across science and industry is expected to grow significantly.